Structural resolution of carbohydrate positional and structural isomers based on gas-phase ion mobility-mass spectrometry†‡

Physical Chemistry Chemical Physics Pub Date: 2010-11-29 DOI: 10.1039/C0CP01414A

Abstract

This report describes the rapid characterization of positional and structural carbohydrate isomers based on structural separations provided by ion mobility-mass spectrometry (IM-MS). Many of the diseases associated with glycoprotein variation can be more effectively treated with earlier detection substantiating the need for high-throughput methodologies for glycan characterization. This remains particularly difficult due to heterogeneity, branching, and large size of carbohydrate moieties which creates the potential for numerous isobaric positional and structural isomers that are difficult to characterize using conventional MS methods. IM-MS provides rapid (μs to ms) structural separations by IM and subsequent identification by MS which presents a means for characterization of positional and structural carbohydrate isomers. To chart the structural variation observed in IM-MS, the ion-neutral collision cross sections for over 300 carbohydrates are reported. This diversity can also be varied through the utility of using different alkali metals to tune separation selectivity viaalkali metal–carbohydrate coordination. Furthermore, the advantages of combining either pre- and/or post-IM fragmentation prior to MS analysis is demonstrated for enhanced confidence in carbohydrate identification.

Graphical abstract: Structural resolution of carbohydrate positional and structural isomers based on gas-phase ion mobility-mass spectrometry
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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